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Compound of Interest

Compound Name: (-)-Carvomenthone

Cat. No.: B12932112 Get Quote

Disclaimer: Extensive literature searches for terpene synthesis originating from (-)-
carvomenthone yielded limited specific examples. However, the structurally related and

readily available monoterpene, (-)-carvone, is a widely utilized chiral starting material for the

stereoselective synthesis of a diverse array of complex terpenes. These application notes will

therefore focus on the utility of (-)-carvone in terpene synthesis, providing detailed protocols for

the preparation of notable examples.

Introduction
(-)-Carvone, a constituent of spearmint oil, is an invaluable chiral pool starting material in

organic synthesis. Its rich functionality, including a cyclic ketone, a conjugated double bond, an

isolated double bond, and a chiral center, provides multiple handles for stereoselective

transformations. This versatility has been exploited in the total synthesis of numerous complex

terpenes, demonstrating its utility in the construction of intricate carbocyclic frameworks. These

notes provide detailed experimental protocols for the synthesis of three distinct terpenes

starting from (R)-(-)-carvone: the diterpenoid (-)-crotogoudin, the sesquiterpenoid 3-thapsenol,

and the sesquiterpenoid (+)-dendrowardol C.

Synthesis of (-)-Crotogoudin from (S)-Carvone
The total synthesis of the ent-3,4-seco-atisane diterpenoid, (-)-crotogoudin, has been achieved

in 13 steps from (S)-carvone. A key feature of this synthesis is a novel benzannulation strategy

involving the α-methyl group of carvone.[1][2]
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Synthetic Pathway

(S)-Carvone Vinyl Triflate 3

1. MeI, LDA
2. Allyl-Br, LDA
3. L-Selectride

4. Comins' reagent
Tetralin 6

1. Pd(dppf)Cl2, Et3N, CO
2. Propionic anhydride, Et3N

Dienone 12
PIDA, MeOH

Bicyclo[2.2.2]octane 13
Ethylene, 70 °C

(-)-Crotogoudin (1)

1. H2, Pd/C
2. m-CPBA

3. H+

(R)-Carvone Allyl alcohol 21

1. MeLi
2. PCC
3. LAH

γ,δ-Unsaturated ester
Orthoester Claisen rearrangement

Diazo ketone 19

1. Hydrolysis
2. Acyl chloride formation

3. Diazomethane
Tricyclic ketone

Intramolecular cyclopropanation
3-Thapsenol

Reductive cyclopropane ring cleavage

(R)-Carvone Dicarbonyl 115

1. Ethyl bromoacetate
2. L-Selectride

3. LiAlH4
4. Swern oxidation

Bicyclic ketol 116
NaOMe, MeOH

γ-Triflyloxy ketone
Multistep sequence

(+)-Dendrowardol C

1. Li naphthalenide
2. Chiral Co(I) catalyzed hydroboration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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